FIREMASTER BP-6
Overview
Description
Scientific Research Applications
Environmental Studies and Flame Retardant Analysis
The compound 2,3,3',4,4',5'-Hexabromobiphenyl is commonly associated with environmental studies and analysis due to its prevalence as a brominated flame retardant. Koch and Sures (2018) provide an extensive review of 2,4,6-Tribromophenol, a closely related substance, discussing its concentrations in various environments, including abiotic and biotic ones, and its toxicokinetics and toxicodynamics. They emphasize the ubiquity of this compound in the environment and the need for further research to understand its behavior and impacts better. Moreover, Zuiderveen, Slootweg, and de Boer (2020) critically review the occurrence of novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food. They highlight the significance of these compounds, including 2,3,3',4,4',5'-Hexabromobiphenyl, in various applications and the necessity for advanced research on their occurrence, fate, and toxicity (Koch & Sures, 2018; Zuiderveen, Slootweg & de Boer, 2020).
Material Science and Chemical Synthesis
In the field of material science and chemical synthesis, the compound's derivatives and related chemicals are often explored for their unique properties and applications. Qiu et al. (2009) describe a practical synthesis of 2-Fluoro-4-bromobiphenyl, a molecule used in the manufacture of flurbiprofen, highlighting the challenges and innovations in its production process. They underscore the importance of developing cost-effective and environmentally benign synthesis methods for such industrially significant compounds (Qiu et al., 2009).
Mechanism of Action
Pharmacokinetics
As a polybrominated biphenyl, it is likely to have low water solubility and high lipid solubility, leading to bioaccumulation in fatty tissues
Result of Action
The activation of xenobiotic metabolizing enzymes by 2,3,3’,4,4’,5’-Hexabromobiphenyl can lead to the metabolism and detoxification of various foreign substances in the body . The compound also mediates the biochemical and toxic effects of halogenated aromatic hydrocarbons , which can lead to various adverse health effects.
Action Environment
The action, efficacy, and stability of 2,3,3’,4,4’,5’-Hexabromobiphenyl can be influenced by various environmental factors. As a flame retardant, it may be added to the plastics used to make products like computer monitors, televisions, textiles, and plastic foams . Due to its toxicity and persistence in the environment, the use of polybrominated biphenyls, including 2,3,3’,4,4’,5’-hexabromobiphenyl, is banned or restricted in most areas .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2,3,3’,4,4’,5’-Hexabromobiphenyl acts as a ligand-activated transcriptional activator . It binds to the XRE promoter region of genes it activates . This compound activates the expression of multiple phase I and II xenobiotic chemical metabolizing enzyme genes, such as the CYP1A1 gene .
Cellular Effects
2,3,3’,4,4’,5’-Hexabromobiphenyl mediates biochemical and toxic effects of halogenated aromatic hydrocarbons . It is involved in cell-cycle regulation and likely plays an important role in the development and maturation of many tissues .
Molecular Mechanism
At the molecular level, 2,3,3’,4,4’,5’-Hexabromobiphenyl exerts its effects through binding interactions with biomolecules . It activates the expression of multiple phase I and II xenobiotic chemical metabolizing enzyme genes, such as the CYP1A1 gene .
Properties
IUPAC Name |
1,2,3-tribromo-4-(3,4,5-tribromophenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Br6/c13-7-2-1-6(10(16)12(7)18)5-3-8(14)11(17)9(15)4-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCEAPJVBSINMNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C2=CC(=C(C(=C2)Br)Br)Br)Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Br6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20860744 | |
Record name | 2,3,3',4,4',5'-Hexabromo-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20860744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
627.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84303-47-9 | |
Record name | 2,3,3',4,4',5'-Hexabromobiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084303479 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,3',4,4',5'-Hexabromo-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20860744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,3',4,4',5'-HEXABROMOBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1DFM7VA843 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: The research demonstrates that 2,3,3',4,4',5-Hexabromobiphenyl, a component of the fire retardant FireMaster, is a potent inducer of drug-metabolizing enzymes in rat liver microsomes. [] This finding suggests that exposure to 2,3,3',4,4',5-Hexabromobiphenyl could potentially alter the metabolism and clearance of other drugs, leading to unpredictable effects.
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